Ethyl 2'-amino-6'-ethyl-7'-methyl-1-(2-methylpropyl)-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: ethyl 2'-amino-6'-ethyl-7'-methyl-1-(2-methylpropyl)-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate
• InChI: InChI=1S/C25H29N3O5/c1-6-27-15(5)12-18-19(22(27)29)25(20(21(26)33-18)23(30)32-7-2)16-10-8-9-11-17(16)28(24(25)31)13-14(3)4/h8-12,14H,6-7,13,26H2,1-5H3
• InChI Key: ZTTQRVQRHSGJHU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC2=C(C1=O)C3(C4=CC=CC=C4N(C3=O)CC(C)C)C(=C(O2)N)C(=O)OCC)C
• Molecular Formula: C25H29N3O5
• Molecular Weight: 451.5 g/mol
• CAS No.: 879624-11-0

Description

Ethyl 2'-amino-6'-ethyl-7'-methyl-1-(2-methylpropyl)-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is a useful research compound. Its molecular formula is C25H29N3O5 and its molecular weight is 451.523. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methods

Research into similar compounds typically involves novel synthesis methods. For instance, studies have detailed one-pot, three-component condensation reactions involving isatin, aminopyrazole, and alkyl cyanoacetate in water, which produce compounds with a spiro[indoline-3,4'-pyrazolo[3,4-b]pyridine] core structure in good yields (Rahmati, Kenarkoohi, & Khavasi, 2012). Similarly, ethyl 2-amino-3-cyano-2′,5-dioxo-5′-phenyl-1′,2′,5,7-tetrahydrospiro[furo[3,4-b]pyran-4,3′-pyrrole]-2′-carboxylates were synthesized through one-pot reactions, highlighting the versatility of spiro compound synthesis (Sal’nikova, Dmitriev, & Maslivets, 2017).

Potential Applications

The synthetic strategies for creating spiro compounds extend their potential in pharmaceutical and materials science applications. For example, aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones were investigated as c-Met/ALK dual inhibitors, showing promise in antitumor assays and pharmacological studies (Li, Wu, Tian, Zhang, & Wu, 2013). This illustrates the interest in spiro compounds for their medicinal chemistry applications, particularly in oncology.

Unique Chemical Behaviors

Spiro compounds derived from pyrrolediones, for example, exhibit interesting NMR behavior in deuteriochloroform, indicating conformational changes that could be significant in the study of molecular dynamics and structure-activity relationships (Abe, Kakehi, Suga, Okumura, & Itoh, 2010).